Cas no 472-51-5 (beta-Chaconine)

• Product Name: beta-Chaconine
• CAS No: 472-51-5
• MF: C₃₉H₆₃NO₁₀
• MW: 705.918233156204
• CID: 330196
• PubChem ID: 119393
• Update Time: 2024-02-29

beta-Chaconine Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)-
• beta-chaconine
• beta1-Chaconine
• beta(1)-Chaconine
• KC739QQ6OP
• Q27282174
• Solanid-5-en-3-yl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
• beta-D-Glucopyranoside, (3beta)-solanid-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
• B1-Chaconine
• Solanidine base + O-Hex-dHex
• 2-[4,5-dihydroxy-6-(hydroxymethyl)-2-[(10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl)oxy]oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• CHEBI:172316
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• NS00094323
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.)-SOLANID-5-EN-3-YL 2-O-(6-DEOXY-.BETA.-L-MANNOPYRANOSYL)-
• CHEMBL4865285
• DTXSID40963766
• SOLANIDINE 3-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->2)-.BETA.-D-GLUCOPYRANOSIDE
• SCHEMBL4822457
• UNII-KC739QQ6OP
• 472-51-5
• .BETA.-CHACONINE
• .BETA.1-CHACONINE
• beta-Chaconine

• Inchi： 1S/C39H63NO10/c1-18-6-9-26-19(2)29-27(40(26)16-18)15-25-23-8-7-21-14-22(10-12-38(21,4)24(23)11-13-39(25,29)5)48-37-35(33(45)31(43)28(17-41)49-37)50-36-34(46)32(44)30(42)20(3)47-36/h7,18-20,22-37,41-46H,6,8-17H2,1-5H3/t18-,19+,20-,22-,23+,24-,25-,26+,27-,28+,29-,30-,31+,32+,33-,34+,35+,36-,37+,38-,39-/m0/s1
• InChI Key： ZLSYCIYRYZUJCZ-MTXMLOAPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12

Computed Properties

• Exact Mass: 705.445
• Monoisotopic Mass: 705.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162
• XLogP3: 3.4

Experimental Properties

• Density: 1.32
• Boiling Point: 817.6°Cat760mmHg
• Flash Point: 448.3°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins